Cas no 85716-85-4 (Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate)

Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate structure

85716-85-4 structure

Product Name:Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate

CAS No:85716-85-4

MF:C₁₀H₁₁NO₂S₂

MW:241.329839944839

CID:880784

PubChem ID:3419522

Update Time:2025-04-19

Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ETHYL 2-ISOTHIOCYANATO-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE
- ONDWCCQQWAIQRH-UHFFFAOYSA-N
- AKOS000122535
- SCHEMBL1620073
- DTXSID70392323
- EN300-01271
- 85716-85-4
- Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate
- MDL： MFCD04969625
- Inchi： 1S/C10H11NO2S2/c1-4-13-10(12)8-6(2)7(3)15-9(8)11-5-14/h4H2,1-3H3
- InChI Key： ONDWCCQQWAIQRH-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OCC)C(C)=C1C)N=C=S

Computed Properties

Exact Mass: 241.02312094g/mol
Monoisotopic Mass: 241.02312094g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 289
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 99Å²

Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A638776-1g	Ethyl 2-isothiocyanato-4,5-dimethylthiophene-3-carboxylate	85716-85-4	97%	1g	$435.0	2025-04-16
TRC	E903928-25mg	Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate	85716-85-4		25mg	$ 50.00	2022-06-05
TRC	E903928-50mg	Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate	85716-85-4		50mg	$ 95.00	2022-06-05
TRC	E903928-250mg	Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate	85716-85-4		250mg	$ 320.00	2022-06-05
Chemenu	CM473303-100mg	ETHYL 2-ISOTHIOCYANATO-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE	85716-85-4	95%+	100mg	$140	2023-02-01
Chemenu	CM473303-250mg	ETHYL 2-ISOTHIOCYANATO-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE	85716-85-4	95%+	250mg	$188	2023-02-01
Chemenu	CM473303-500mg	ETHYL 2-ISOTHIOCYANATO-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE	85716-85-4	95%+	500mg	$334	2023-02-01
Chemenu	CM473303-1g	ETHYL 2-ISOTHIOCYANATO-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE	85716-85-4	95%+	1g	$466	2023-02-01
Enamine	EN300-42573-0.05g	ethyl 2-isothiocyanato-4,5-dimethylthiophene-3-carboxylate	85716-85-4	95%	0.05g	$66.0	2023-02-10
Enamine	EN300-42573-0.1g	ethyl 2-isothiocyanato-4,5-dimethylthiophene-3-carboxylate	85716-85-4	95%	0.1g	$98.0	2023-02-10

Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate Related Literature

1. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
2. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

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